Cas no 2169177-63-1 (3-ethynyl-3-methoxyoxetane)

• Product Name: 3-ethynyl-3-methoxyoxetane
• CAS No: 2169177-63-1
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 5717774
• PubChem ID: 135392771
• Update Time: 2026-03-11

3-ethynyl-3-methoxyoxetane Chemical and Physical Properties

Names and Identifiers

• D79581
• MFCD31728366
• AKOS040805899
• AS-84491
• 2169177-63-1
• 3-ethynyl-3-methoxyoxetane

• Inchi： 1S/C6H8O2/c1-3-6(7-2)4-8-5-6/h1H,4-5H2,2H3
• InChI Key： BZODGUXSQYCAAH-UHFFFAOYSA-N
• SMILES： O1CC(C#C)(C1)OC

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-ethynyl-3-methoxyoxetane

3-Ethynyl-3-Methoxyoxetane: A Comprehensive Overview

3-Ethynyl-3-methoxyoxetane, identified by the CAS number 2169177-63-1, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its distinctive oxetane ring structure, exhibits intriguing chemical properties that make it a valuable subject for research and potential applications in various industries.

The structure of 3-ethynyl-3-methoxyoxetane is characterized by an oxetane ring, which is a four-membered cyclic ether, with an ethynyl group (-C≡CH) and a methoxy group (-OCH₃) attached to the same carbon atom. This arrangement imparts the compound with unique electronic and steric properties, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, including polymers and pharmaceutical agents.

In terms of synthesis, 3-ethynyl-3-methoxyoxetane can be prepared through various methods, including nucleophilic substitution reactions and cycloaddition processes. One notable approach involves the reaction of an appropriate alkyne with a brominated oxetane derivative in the presence of a suitable base or catalyst. This method has been optimized in recent research to achieve high yields and selectivity, underscoring the compound's feasibility for large-scale production.

The chemical properties of 3-ethynyl-3-methoxyoxetane are influenced by its functional groups. The ethynyl group introduces reactivity towards electrophilic additions and cyclopropanations, while the methoxy group contributes to the compound's solubility and stability in various solvents. These properties make it an ideal candidate for use in click chemistry reactions, where it can serve as a key intermediate for constructing complex molecular architectures.

Recent advancements in materials science have explored the use of 3-ethynyl-3-methoxyoxetane as a monomer for synthesizing novel polymers with tailored mechanical and thermal properties. For instance, researchers have successfully incorporated this compound into polyurethane networks, resulting in materials with enhanced elasticity and resistance to environmental factors such as UV radiation and moisture.

In addition to its role in polymer synthesis, 3-ethynyl-3-methoxyoxetane has shown promise in drug discovery efforts. Its ability to form bioactive molecules through strategic modifications has led to its investigation as a potential lead compound for treating various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against cancer cell lines, suggesting its potential as a chemotherapeutic agent.

The versatility of 3-ethynyl-3-methoxyoxetane extends to its applications in catalysis and green chemistry. Its use as a ligand in transition metal-catalyzed reactions has been reported, where it facilitates selective transformations of alkenes and alkynes under mild conditions. This not only enhances reaction efficiency but also aligns with sustainability goals by reducing energy consumption and waste generation.

In conclusion, 3-Ethynyl-3-Methoxyoxetane (CAS No. 2169177-63-1) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with its reactivity and compatibility with modern synthetic methodologies, positions it as a valuable tool for advancing both academic research and industrial innovations.